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Compound of Interest

Compound Name: 1,10-Dichlorodecane

Cat. No.: B1670031

For Researchers, Scientists, and Drug Development Professionals

Introduction

1,10-Dichlorodecane (CAS No. 2162-98-3) is a difunctional alkyl halide that serves as a
versatile intermediate in organic synthesis.[1] Its linear ten-carbon chain is terminated by two
chlorine atoms, making it a valuable building block for the synthesis of pharmaceuticals,
agrochemicals, and polymers.[1][2] This technical guide provides a detailed overview of the
core physicochemical properties of 1,10-Dichlorodecane, presented in a format tailored for
scientific and research applications.

Chemical Identity and Structure

e Chemical Name: 1,10-Dichlorodecane[3]

Synonyms: Decamethylene dichloride[2][3]

Molecular Formula: C1oH20ClI2[1][4]

Molecular Weight: 211.17 g/mol [1][5]

CAS Number: 2162-98-3[1]
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o EINECS Number: 218-489-6[2]

Physicochemical Properties

The key physicochemical properties of 1,10-Dichlorodecane are summarized in the table
below for easy reference and comparison. These properties are critical for designing synthetic
routes, understanding its behavior in different environments, and ensuring safe handling and

storage.
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Property Value Units Reference(s)
Physical State Liquid - [2][6]
Clear, colorless to
Appearance o - [2][6]
pale yellow liquid
Mild, chlorinated
Odor ) - [2]
hydrocarbon-like
Melting Point 15.6 °C [LI[4115107118]
Boiling Point 275 @ 760 mmHg °C [11[4117]
167 - 168 @ 28 3
C [51[8]
mmHg
102 @ 1 mmHg °C
Density 0.999 g/mL at 25°C [4115]1[8]
0.996 g/lcms3 [61[7]
o Sparingly soluble
Solubility in Water g/L [2][6]
(0.77 g/L)
Solubility in Organic Miscible with ethanol, 2]
Solvents ether, and chloroform
Soluble in DMSO - 9]
Slightly soluble in
- [3][10][11]
Chloroform, Methanol
Vapor Pressure 1.3 @ 98°C hPa [41[6]
0.00515 @ 25°C mmHg [7]
1.59-2.37 @ 20- b BIONLA]
a
25°C
Vapor Density 7.28 - [41[6]
Refractive Index
1.4605 - [5]
(n20/D)
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1.46 - 1.462 - [31[71[10][11]
Flash Point 113 °C [4]1[5119][12]
146 °C [1][7][10]
Autoignition
220 °C [4][6]
Temperature
Viscosity 472 mPa:s at 20°C [41[6]
LogP (Octanol/Water
iy . 5.6 - [41[12]
Partition Coefficient)
4.585 - [13]
4,51 at 20°C - [3][11]

Experimental Protocols

Detailed experimental methodologies for the determination of the physicochemical properties
listed above are not explicitly provided in the cited literature. These values are typically
determined using standardized methods such as those outlined by the OECD Guidelines for
the Testing of Chemicals or other internationally recognized protocols. For instance:

e Melting and Boiling Point: Determined using differential scanning calorimetry (DSC) or a
capillary melting point apparatus for the melting point, and distillation under controlled

pressure for the boiling point.
» Density: Measured using a pycnometer or a digital density meter.

o Solubility: Assessed using the flask method or column elution method for water solubility, and
visual inspection for solubility in organic solvents.

» Vapor Pressure: Determined by methods such as the static method, dynamic method, or
effusion method.

e Flash Point: Measured using a closed-cup or open-cup apparatus.
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For precise and reproducible results, it is imperative to consult and adhere to specific, validated

experimental protocols.

Synthesis of 1,10-Dichlorodecane

A common laboratory-scale synthesis of 1,10-Dichlorodecane involves the chlorination of
1,10-decanediol using thionyl chloride.[2][7]

Synthesis Workflow of 1,10-Dichlorodecane

1,10-Decanediol Thionyl Chloride (SOCI2)
(Starting Material) (Chlorinating Agent)
Add Add

‘ Reaction Vessel \
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Caption: Synthesis of 1,10-Dichlorodecane from 1,10-Decanediol.

Reactivity and Applications

1,10-Dichlorodecane's bifunctional nature, with reactive chlorine atoms at both ends of the
alkyl chain, makes it a valuable synthon.[1] It readily undergoes nucleophilic substitution
reactions, allowing for the introduction of various functional groups. This reactivity is harnessed
in:

» Pharmaceutical Synthesis: As a linker to connect different molecular fragments or to
introduce lipophilic chains to improve the pharmacokinetic properties of active
pharmaceutical ingredients (APIs).[1]

o Polymer Chemistry: As a cross-linking agent or monomer in the synthesis of various
polymers.[2][7]

o Agrochemical Production: As an intermediate in the synthesis of certain pesticides and
herbicides.[1]

Safety and Handling

1,10-Dichlorodecane is classified as an irritant, causing skin and serious eye irritation.[4][14] It
may also cause respiratory irritation.[4] Therefore, appropriate personal protective equipment
(PPE), including gloves, safety goggles, and a lab coat, should be worn when handling this
chemical.[4] Work should be conducted in a well-ventilated area or a fume hood.[4] For detailed
safety information, consult the Safety Data Sheet (SDS).[4]

Conclusion

This technical guide has summarized the essential physicochemical properties of 1,10-
Dichlorodecane, providing a valuable resource for researchers and professionals in drug
development and chemical synthesis. The data presented, including a comprehensive table of
properties and a synthesis workflow diagram, facilitates a deeper understanding of this
important chemical intermediate. Adherence to appropriate safety protocols is crucial when
working with this compound.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.nbinno.com/article/other-organic-chemicals/1-10-dichlorodecane-a-key-intermediate-for-pharmaceutical-and-agrochemical-industries-ah
https://www.nbinno.com/article/other-organic-chemicals/1-10-dichlorodecane-a-key-intermediate-for-pharmaceutical-and-agrochemical-industries-ah
https://www.guidechem.com/encyclopedia/1-10-dichlorodecane-dic9991.html
https://www.guidechem.com/dictionary/en/2162-98-3.html
https://www.nbinno.com/article/other-organic-chemicals/1-10-dichlorodecane-a-key-intermediate-for-pharmaceutical-and-agrochemical-industries-ah
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.histry-chem.com/knowledge/information/1-10-dichlorodecane-msds.html
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC255930250&productDescription=1%2C10-DICHLORODECANE%2C+98%25+25GR&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/product/b1670031?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1670031?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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